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Compound of Interest

Compound Name: 4-Methylsulfonylacetophenone

Cat. No.: B052587

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
compliance. This guide provides essential, step-by-step procedures for the safe disposal of 4-
Methylsulfonylacetophenone (CAS No. 10297-73-1), a compound commonly used in
chemical synthesis.

Key Safety and Physical Data

A thorough understanding of the physical and chemical properties of a substance is the first
step in safe handling. The following table summarizes the key quantitative data for 4-
Methylsulfonylacetophenone.
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Property Value Source
Molecular Formula C9H1003s [1]
Molecular Weight 198.24 g/mol [2]
Appearance White to slightly pale yellow

crystal or powder
Melting Point 126-131 °C [2]
Purity >97% (2]
CAS Number 10297-73-1 [1112]
EC Number 233-672-0 [2]

Hazard Identification and Personal Protective

Equipment (PPE)

4-Methylsulfonylacetophenone is classified as an irritant. According to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS), it is associated with

the following hazard statements:
e H315: Causes skin irritation[3].
o H319: Causes serious eye irritation[3].

o H335: May cause respiratory irritation[3].

To mitigate these risks, the following personal protective equipment (PPE) is mandatory when

handling this chemical:

o Eye Protection: Wear safety glasses with side shields or goggles that conform to European

standard EN 166[1].

e Hand Protection: Use protective gloves. It is crucial to inspect gloves before use and to

select them based on chemical compatibility and breakthrough time[1].

» Body Protection: Wear appropriate protective clothing to prevent skin exposure[1].
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o Respiratory Protection: In case of dust formation, use a type N95 (US) respirator or
equivalent.

Step-by-Step Disposal Protocol

The disposal of 4-Methylsulfonylacetophenone must adhere to all federal, state, and local
regulations. Under no circumstances should this chemical be disposed of down the sink or in
regular trash[4].

Experimental Protocol for Chemical Waste Neutralization and Disposal:
o Collection:

o Collect waste 4-Methylsulfonylacetophenone and any contaminated materials (e.g.,
filter paper, gloves) in a designated, sturdy, and leak-proof container that is clearly labeled
as "Hazardous Waste" and includes the chemical name.

o For spills, sweep up the solid material, taking care to avoid dust formation, and place it
into a suitable container for disposal[1].

+ Waste Segregation:

o Store the waste container in a designated hazardous waste accumulation area.

o Do not mix with incompatible materials, particularly strong oxidizing agents[1].

o Keep the container tightly closed and store in a cool, dry, and well-ventilated place[1].
¢ Disposal Method:

o One recommended disposal method is to dissolve or mix the material with a combustible
solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber
system.

o Alternatively, the waste can be sent to an approved waste disposal plant[5].

o Itis imperative to consult with your institution's Environmental Health and Safety (EHS)
office or a licensed hazardous waste disposal contractor to ensure compliance with all
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regulations. Waste codes should be assigned by the user based on the application for
which the product was used[1].

o Contaminated Packaging:

o Empty containers should have their remaining contents removed.

o Dispose of contaminated packaging in the same manner as the chemical waste, in
accordance with local regulations[1]. Do not re-use empty containers[1].

The following diagram illustrates the workflow for the proper disposal of 4-
Methylsulfonylacetophenone.
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Caption: Workflow for the safe disposal of 4-Methylsulfonylacetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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